Cas no 663595-38-8 (Benzoic acid, 5-chloro-2-[[(3-methylphenyl)sulfonyl]amino]-, methyl ester)

• Product Name: Benzoic acid, 5-chloro-2-[[(3-methylphenyl)sulfonyl]amino]-, methyl ester
• CAS No: 663595-38-8
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 1708965
• Update Time: 2024-08-31

Benzoic acid, 5-chloro-2-[[(3-methylphenyl)sulfonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-[[(3-methylphenyl)sulfonyl]amino]-, methyl ester

• Inchi： 1S/C15H14ClNO4S/c1-10-4-3-5-12(8-10)22(19,20)17-14-7-6-11(16)9-13(14)15(18)21-2/h3-9,17H,1-2H3
• InChI Key： HEGWVFWKDBIUAZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=CC=C1NS(C1=CC=CC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 339.03332

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 493.8±55.0 °C(Predicted)
• PSA: 72.47
• pka: 7.47±0.10(Predicted)